Cas no 816456-21-0 (Benzoic acid, 2-hydroxy-5-(methoxymethoxy)-3,4-dimethyl- (9CI))
816456-21-0 structure
Product Name:Benzoic acid, 2-hydroxy-5-(methoxymethoxy)-3,4-dimethyl- (9CI)
CAS No:816456-21-0
MF:C11H14O5
MW:226.225863933563
CID:715513
PubChem ID:11390497
Update Time:2025-04-19
Benzoic acid, 2-hydroxy-5-(methoxymethoxy)-3,4-dimethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-hydroxy-5-(methoxymethoxy)-3,4-dimethyl- (9CI)
- 2-hydroxy-5-(methoxymethoxy)-3,4-dimethylbenzoic acid
- 2-hydroxy-5-methoxymethoxy-3,4-dimethylbenzoic acid
- MKIIZNXJJJJNRZ-UHFFFAOYSA
- MKIIZNXJJJJNRZ-UHFFFAOYSA-
- DTXSID20464403
- Benzoic acid,2-hydroxy-5-(methoxymethoxy)-3,4-dimethyl-(9ci)
- 816456-21-0
- InChI=1/C11H14O5/c1-6-7(2)10(12)8(11(13)14)4-9(6)16-5-15-3/h4,12H,5H2,1-3H3,(H,13,14)
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- Inchi: 1S/C11H14O5/c1-6-7(2)10(12)8(11(13)14)4-9(6)16-5-15-3/h4,12H,5H2,1-3H3,(H,13,14)
- InChI Key: MKIIZNXJJJJNRZ-UHFFFAOYSA-N
- SMILES: O(COC)C1=CC(C(=O)O)=C(C(C)=C1C)O
Computed Properties
- Exact Mass: 226.08400
- Monoisotopic Mass: 226.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 76Ų
Experimental Properties
- PSA: 75.99000
- LogP: 1.68990
Benzoic acid, 2-hydroxy-5-(methoxymethoxy)-3,4-dimethyl- (9CI) Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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